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Compound of Interest

Compound Name: ATTO 514

Cat. No.: B15552921 Get Quote

Introduction

ATTO 514 is a hydrophilic fluorescent dye characterized by its high water solubility, strong

absorption, and excellent fluorescence quantum yield.[1][2] These properties, combined with its

exceptional thermal and photostability, make ATTO 514 a robust candidate for a variety of

fluorescence-based applications, including flow cytometry.[1][2][3] This document provides

detailed application notes and protocols for the use of ATTO 514 in flow cytometry, with a focus

on immunophenotyping and its application in a multicolor panel.

ATTO 514 Dye Characteristics
ATTO 514 exhibits an absorption maximum at approximately 511 nm and an emission

maximum at around 531 nm.[3][4][5] This positions it well for excitation by the 514 nm line of an

Argon-ion laser, a common feature in many flow cytometers.[1][2][3] Its spectral properties

allow for its inclusion in multicolor panels with other common fluorochromes, provided that

appropriate compensation is applied to account for spectral overlap.

Quantitative Data Summary
The key spectral and photophysical properties of ATTO 514 are summarized in the table below

for easy reference and comparison.
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Property Value Reference

Excitation Maximum (λex) 511 nm [3][4]

Emission Maximum (λem) 531 nm [3][4][5]

Molar Extinction Coefficient

(εmax)
1.15 x 10⁵ M⁻¹cm⁻¹ [3]

Fluorescence Quantum Yield

(ηfl)
85% [3]

Fluorescence Lifetime (τfl) 3.9 ns [3]

Applications in Multicolor Flow Cytometry
The relatively narrow emission spectrum of ATTO 514 makes it a suitable candidate for

multicolor flow cytometry panels. When designing a panel, it is crucial to consider the spectral

overlap with other fluorochromes and the brightness of the dye in relation to the antigen

density. Brighter dyes are typically reserved for detecting antigens with low expression levels.

Example 3-Color Panel for T-Cell Immunophenotyping
Here, we propose a hypothetical 3-color panel for the immunophenotyping of human T-cells

using ATTO 514. This panel is designed to identify helper T-cells (CD3+CD4+) and cytotoxic T-

cells (CD3+CD8+).

Marker Fluorochrome Laser Excitation
Emission Filter
(approx.)

CD3 ATTO 514

Blue (488 nm) or

Yellow/Green (561

nm)

530/30 nm

CD4 PE (Phycoerythrin)

Blue (488 nm) or

Yellow/Green (561

nm)

575/25 nm

CD8
APC

(Allophycocyanin)
Red (633 nm) 660/20 nm
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This panel design minimizes spectral overlap between ATTO 514 and APC, as they are excited

by different lasers. There is some spectral overlap between ATTO 514 and PE, which will

require compensation.

Experimental Protocols
Protocol 1: Antibody Conjugation with ATTO 514 NHS
Ester
This protocol describes the conjugation of ATTO 514 NHS ester to a primary antibody.

Materials:

Purified antibody (2 mg/mL in amine-free buffer, e.g., PBS)

ATTO 514 NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

1 M Sodium bicarbonate buffer, pH 8.3

Gel permeation chromatography column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2

Procedure:

Antibody Preparation: Dissolve the antibody in bicarbonate buffer at a concentration of 2

mg/mL. If the antibody solution contains Tris or glycine, it must be dialyzed against PBS.

Dye Preparation: Immediately before use, dissolve the ATTO 514 NHS ester in DMF or

DMSO to a concentration of 2 mg/mL.

Conjugation Reaction: Add the dissolved ATTO 514 NHS ester to the antibody solution. The

optimal dye-to-protein ratio may need to be determined empirically, but a starting point of a

10- to 20-fold molar excess of the dye can be used.

Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle stirring.
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Purification: Separate the labeled antibody from the unreacted dye using a gel permeation

chromatography column equilibrated with PBS (pH 7.2). The first colored band to elute will

be the conjugated antibody.

Protocol 2: Cell Surface Staining for
Immunophenotyping
This protocol outlines the steps for staining peripheral blood mononuclear cells (PBMCs) for

flow cytometric analysis.

Materials:

Single-cell suspension of PBMCs (1 x 10⁶ cells per sample)

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Fc receptor blocking solution (optional)

Fluorochrome-conjugated antibodies (e.g., ATTO 514-CD3, PE-CD4, APC-CD8)

12 x 75 mm polystyrene tubes

Procedure:

Cell Preparation: Prepare a single-cell suspension of PBMCs.[6][7]

Aliquot Cells: Aliquot 1 x 10⁶ cells into each polystyrene tube.

Fc Receptor Blocking (Optional): To reduce non-specific binding, incubate the cells with an

Fc receptor blocking solution for 10-15 minutes at room temperature.[6]

Antibody Staining: Add the predetermined optimal concentration of each fluorochrome-

conjugated antibody to the appropriate tubes.

Incubation: Incubate the cells for 30 minutes at 2-8°C in the dark.[6]

Washing: Add 2 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300-

400 x g for 5 minutes.
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Resuspension: Decant the supernatant and resuspend the cell pellet in 500 µL of Flow

Cytometry Staining Buffer.

Data Acquisition: Analyze the samples on a flow cytometer.

Visualizations
T-Cell Activation Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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